Cas no 3069-21-4 (Dodecyltrimethoxysilane)

• Product name: Dodecyltrimethoxysilane
• CAS No: 3069-21-4
• MF: C₁₅H₃₄O₃Si
• MW: 290.514166355133
• MDL: MFCD00069148
• CID: 43769
• PubChem ID: 87558827

Dodecyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• Dodecyltrimethoxysilane
• 1-(Trimethoxysilyl)dodecane
• n-Dodecyltrimethoxysilane
• Silane coupler WD-10
• Dodecyltrimethoxysilane0
• 1-TRIMETHOXYSILYLDODECANE
• HD-111
• Lauryltrimethoxysilane
• Longchainalkyl-trimethoxysilane
• n-dodecytrimethoxysilane
• Silane coupler HD-111
• Trimethox-dodecyl-silan
• trimethoxydodecylsilan
• NS00045612
• AS-15225
• Silane, dodecyltrimethoxy-
• E82481
• Dodecyltrimethoxysilane(1-trimethoxysilyldodecane)
• C15H34O3Si
• 123634-68-4
• 3069-21-4
• AKOS015839853
• dodecyl-trimethoxy-silane
• dodecyl(trimethoxy)silane
• S08575
• FT-0688115
• CS-0213660
• SCHEMBL57462
• D3383
• EINECS 221-332-4
• MFCD00069148
• DTXSID00184718
• DB-029697
• DTXCID40107209
• SCPWMSBAGXEGPW-UHFFFAOYSA-N

• MDL： MFCD00069148
• Inchi： 1S/C15H34O3Si/c1-5-6-7-8-9-10-11-12-13-14-15-19(16-2,17-3)18-4/h5-15H2,1-4H3
• InChI Key： SCPWMSBAGXEGPW-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC[Si](OC)(OC)OC
• BRN： 2356323

Computed Properties

• Exact Mass: 290.22800
• Monoisotopic Mass: 290.228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 27.7A^2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 0.89
• Melting Point: -40°C
• Boiling Point: 118°C/1.3mmHg(lit.)
• Flash Point: 108°C
• Refractive Index: 1.426-1.430
• PSA: 27.69000
• LogP: 4.78540
• Sensitiveness: Moisture Sensitive
• Solubility: Not available

Dodecyltrimethoxysilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26-S36/37/39
• Safety Term：S26;S36
• Storage Condition：Store at room temperature
• Risk Phrases：R36/38

Dodecyltrimethoxysilane Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents